Cas no 7233-49-0 (Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI))
7233-49-0 structure
Product Name:Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI)
CAS No:7233-49-0
MF:C7H11O3
MW:143.160442590714
CID:578783
PubChem ID:5249416
Update Time:2025-04-19
Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI) Chemical and Physical Properties
Names and Identifiers
-
- Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI)
- 2-hydroxycyclohexane-1-carboxylate
- 7233-49-0
- DTXSID30413184
-
- Inchi: 1S/C7H12O3/c8-6-4-2-1-3-5(6)7(9)10/h5-6,8H,1-4H2,(H,9,10)/p-1
- InChI Key: SNKAANHOVFZAMR-UHFFFAOYSA-M
- SMILES: OC1CCCCC1C(=O)[O-]
Computed Properties
- Exact Mass: 143.07083
- Monoisotopic Mass: 143.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4A^2
- XLogP3: 1.7
Experimental Properties
- Boiling Point: 307.9°Cat760mmHg
- Flash Point: 154.2°C
- PSA: 60.36
Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI) Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
7233-49-0 (Thiotrimethylenethio,1-(4-carboxybutyl)- (8CI)) Related Products
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- 17419-81-7(4-hydroxycyclohexane-1-carboxylic acid)
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